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Compound of Interest

Compound Name: HzZ-1157

Cat. No.: B15563681

Disclaimer: The following information provides a general guideline for the proper disposal of
HZ-1157, identified as the fluorinated surfactant Forafac® 1157, which contains 6:2
fluorotelomer sulfonamide alkylbetaine (6:2 FTAB). This compound belongs to the class of per-
and polyfluoroalkyl substances (PFAS), which are subject to stringent environmental
regulations due to their persistence and potential toxicity. Researchers, scientists, and drug
development professionals must always consult the official Safety Data Sheet (SDS) for the
specific product and adhere to their institution's Environmental Health and Safety (EHS)
protocols, as well as local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate Personal Protective Equipment
(PPE) is used to prevent exposure.
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Personal Protective Equipment (PPE)

Specifications

Gloves

Nitrile or other chemically resistant gloves.

Eye Protection

Safety glasses with side shields or chemical

splash goggles.

Lab Coat

Standard laboratory coat to protect from

splashes.

Respiratory Protection

Use in a well-ventilated area. A respirator may

be required if generating aerosols or mists.

Step-by-Step Disposal Protocol

The disposal of PFAS-containing materials like HZ-1157 is focused on preventing

environmental release. Do not discharge HZ-1157 or materials contaminated with it into drains

or regular trash.

1. Waste ldentification and Segregation:

« |dentify all waste streams containing HZ-1157. This includes pure product, dilute solutions,
contaminated labware (e.g., pipettes, vials, gloves), and spill cleanup materials.

e Segregate HZ-1157 waste from other chemical waste streams to ensure proper handling and
disposal. Use dedicated, clearly labeled waste containers.

2. Waste Collection and Storage:

e Collect all HZ-1157 waste in compatible, sealed, and leak-proof containers.

o Label the waste container clearly with "Hazardous Waste," the chemical name ("HZ-1157 /
6:2 FTAB-containing waste"), and the associated hazards.

» Store the sealed waste container in a designated hazardous waste accumulation area, away

from incompatible materials.

3. Arrange for Professional Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.
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e Provide the EHS department with a complete and accurate description of the waste,
including its composition and volume.

o Never attempt to treat or dispose of PFAS waste on your own. The recommended disposal
method for PFAS-containing waste is typically high-temperature incineration (=1000°C) by a
licensed hazardous waste disposal facility to ensure complete destruction of the fluorinated
compounds.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of HZ-1157.
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Preparation and Handling

Identify HZ-1157 Waste
(Pure, Solutions, Contaminated Iltems)

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)

Collection

Use Designated, Leak-Proof
Hazardous Waste Container

:

Segregate from Other
Chemical Waste

:

Label Container Clearly:
'‘Hazardous Waste - HZ-1157 (PFAS)'

Interimétorage

Store in Designated Hazardous
Waste Accumulation Area

:

Ensure Container is Sealed

Final Disposal

Contact Institutional EHS Department

for Waste Pickup

Provide Accurate Waste Information

Professional Disposal via High-Temperature
Incineration by Licensed Facility

Click to download full resolution via product page

HZ-1157 (PFAS) Waste Disposal Workflow
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This guidance is intended to provide essential safety and logistical information for the proper
disposal of HZ-1157. By adhering to these procedures, researchers can minimize risks and
ensure compliance with environmental regulations, reinforcing a culture of safety and
responsibility in the laboratory.

 To cite this document: BenchChem. [Proper Disposal Procedures for HZ-1157 (Forafac®
1157)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563681#hz-1157-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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